![molecular formula C19H20N2O2 B5713639 N-[4-(butyrylamino)phenyl]-3-phenylacrylamide](/img/structure/B5713639.png)
N-[4-(butyrylamino)phenyl]-3-phenylacrylamide
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Overview
Description
N-[4-(butyrylamino)phenyl]-3-phenylacrylamide, also known as BPPA, is a compound that has gained significant attention in recent years due to its potential applications in scientific research. BPPA belongs to the class of acrylamide derivatives and has been studied for its various biochemical and physiological effects.
Mechanism of Action
N-[4-(butyrylamino)phenyl]-3-phenylacrylamide exerts its effects by inhibiting the activity of various enzymes such as cyclooxygenase and lipoxygenase. This compound also activates the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy metabolism. Additionally, this compound has been shown to modulate the expression of various genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This compound has also been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).
Advantages and Limitations for Lab Experiments
One of the significant advantages of N-[4-(butyrylamino)phenyl]-3-phenylacrylamide is its ability to selectively inhibit the activity of specific enzymes without affecting other cellular processes. Additionally, this compound has been shown to have low toxicity and is well-tolerated in animal models. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can limit its use in certain experimental setups.
Future Directions
There are several future directions for the research on N-[4-(butyrylamino)phenyl]-3-phenylacrylamide. One of the significant future directions is to study the efficacy of this compound in various cancer models and to investigate its potential use as a chemotherapeutic agent. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Furthermore, the development of more efficient synthesis methods and the improvement of the solubility of this compound can enhance its potential applications in scientific research.
Conclusion:
In conclusion, this compound is a compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been studied for its various biochemical and physiological effects and has shown promising results in various experimental setups. Further studies are needed to elucidate the mechanism of action of this compound and to identify its potential applications in various scientific research fields.
Synthesis Methods
N-[4-(butyrylamino)phenyl]-3-phenylacrylamide can be synthesized using a two-step process. In the first step, 4-aminobenzophenone is reacted with butyric anhydride to obtain N-(4-butyrylamino)benzophenone. In the second step, N-(4-butyrylamino)benzophenone is reacted with cinnamoyl chloride to obtain this compound. The purity of the synthesized compound can be confirmed using various analytical techniques such as NMR, IR, and HPLC.
Scientific Research Applications
N-[4-(butyrylamino)phenyl]-3-phenylacrylamide has been studied for its potential applications in various scientific research fields. One of the significant applications of this compound is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has been studied for its anti-inflammatory properties and has been shown to reduce the production of pro-inflammatory cytokines.
properties
IUPAC Name |
N-[4-[[(E)-3-phenylprop-2-enoyl]amino]phenyl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2/c1-2-6-18(22)20-16-10-12-17(13-11-16)21-19(23)14-9-15-7-4-3-5-8-15/h3-5,7-14H,2,6H2,1H3,(H,20,22)(H,21,23)/b14-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRSGXKSVWLMXMX-NTEUORMPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC=C(C=C1)NC(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC(=O)NC1=CC=C(C=C1)NC(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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